((S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid

Description

"(S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid" is a boronic acid derivative. Boronic acids are organic compounds related to boric acid, where one hydroxyl group is replaced by an alkyl or aryl group . Boronic acids are synthetically produced from primary boron sources like boric acid . Phenylboronic acid, or benzeneboronic acid (PhB(OH)2), is a common example used in organic synthesis . Boronic acids, unlike carboxylic acids, are not found in nature . They contain one alkyl substituent and two hydroxyl groups attached to a boron atom . The boron atom is sp2-hybridized with a vacant p orbital, giving it a trigonal planar geometry .

"(S)-3-Phenyl-2-(pyrazine-2-carboxamido)propanoic acid," also known as N-pyrazinoyl-L-phenylalanine, is a related compound with a molecular weight of 271.27 g/mol . Synonyms include (S)-3-Phenyl-2-[(pyrazin-2-ylcarbonyl)amino] propanoic acid and N-(Pyrazinylcarbonyl)-L-phenylalanine . Pyrazine-2-carboxamide, also called pyridine-4-carbohydrazide, is another related compound .

• CAS No.: 1132709-14-8
• Product Name: ((S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
• Molecular Formula: C19H25BN4O4
• Molecular Weight: 384.2 g/mol
• IUPAC Name: [(1S)-3-methyl-1-[[(2S)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
• Standard InChI: InChI=1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m0/s1
• Standard InChIKey: GXJABQQUPOEUTA-DOTOQJQBSA-N
• SMILES: B(C(CC(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C2=NC=CN=C2)(O)O
• Canonical SMILES: B(C(CC(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C2=NC=CN=C2)(O)O
• Appearance: Off-White Solid
• Purity: 95%
• Synonyms: (1S,2S)-Bortezomib; ((S)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
• PubChem Compound: 24871309
• Last Modified: Aug 15 2023